Cas no 17027-67-7 ([1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-)
17027-67-7 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
CAS No:17027-67-7
MF:C15H13ClO3
MW:276.714923620224
CID:210984
PubChem ID:28208
Update Time:2025-04-19
[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
- 2-[4-(3-chloro-4-methoxyphenyl)phenyl]acetic acid
- BRN 2655097
- 2-(4-(3'-Chloro-4'-methoxy)biphenylyl)acetic acid
- 4-BIPHENYLACETIC ACID, 3'-CHLORO-4'-METHOXY-
- 17027-67-7
- DTXSID30168824
-
- Inchi: 1S/C15H13ClO3/c1-19-14-7-6-12(9-13(14)16)11-4-2-10(3-5-11)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
- InChI Key: PAQBVXZQBVWFKD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC(CC(=O)O)=CC=1)OC
Computed Properties
- Exact Mass: 276.05539
- Monoisotopic Mass: 276.055322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.268
- Boiling Point: 447.8°C at 760 mmHg
- Flash Point: 224.7°C
- Refractive Index: 1.589
- PSA: 46.53
[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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